Cas no 5039-78-1 (2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized)

2-(Methacryloyloxy)ethyltrimethylammonium Chloride (72% solution in H₂O, stabilized) is a cationic monomer widely used in polymer synthesis. Its quaternary ammonium group enhances water solubility and adhesion properties, making it valuable for flocculants, coatings, and personal care applications. The stabilized aqueous solution ensures consistent reactivity and handling stability during storage and processing.
2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized structure
5039-78-1 structure
Product Name:2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized
CAS No:5039-78-1
MF:C9H18ClNO2
MW:207.69772195816
MDL:MFCD00060097
CID:45491
PubChem ID:87572905
Update Time:2025-06-17

2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized Chemical and Physical Properties

Names and Identifiers

    • 2-(Methacryloyloxy)-N,N,N-trimethylethanaminium chloride
    • 2-(Methacryloxy)ethyltrimethylammonium chloride
    • N-[2-(Methacryloyloxy)-ethyl]-N,N,N-trimethylammonium chloride
    • N,N-Dimethylaminoethyl methacrylate Q Salt
    • 2-(Methacryloyloxy)ethyltrimethylammonium chloride
    • DMAEMA-Q
    • DMC
    • Methacryloyloxyethyl Trimethyl Ammonium Chloride
    • [2-(Methacryloyloxy)ethyl]trimethylammonium chloride solution
    • Methacrylatoethyl Trimethyl Ammonium Chloride
    • [2-(Methacryloyloxy)ethyl]trimethylammonium chloride
    • DMC 80
    • Methacroylcholine Chloride
    • Trimethyl-2-methacroyloxyethylammonium Chloride
    • Trimethyl-2-methacroyloxyethylammonium Chloride (ca. 80% in Water) (stabilized with MEHQ)
    • Methacryloxyethyltrimethyl ammonium chloride
    • DTXSID3027586
    • (2-(methacryloyloxy)ethyl) trimethylammonium chloride
    • UNII-31L31U8285
    • SynthalenCR
    • RRHXZLALVWBDKH-UHFFFAOYSA-M
    • 2-Methacryloxyethyltrimethylammonium chloride,70% soln. in water
    • Ethanaminium, N,N,N-trimethyl-2-[(2-methyl-1-oxo-2-propenyl)oxy]-, chloride
    • N,N,N-(2-trimethylammonio)ethyl methacrylate chloride
    • AKOS015903560
    • NCGC00260113-01
    • UNII-67C1D6YV24
    • 2-(trimethylammonio)ethyl methacrylate chloride
    • 67C1D6YV24
    • 26161-33-1
    • UNII-41QWS48DFN
    • DTXCID507586
    • M0918
    • betamethacrylyloxyethyl trimethyl ammonium chloride
    • Q27286691
    • 5039-78-1
    • CHOLINE, CHLORIDE METHACRYLATE
    • dimethylaminoethyl methacrylate methochloride
    • CAS-5039-78-1
    • Tox21_202564
    • NS00078334
    • Trimethylammoniumethylmethacrylic chloride(50cp(23 degrees c))
    • 2-methacryloxyethyltrimethylammonium chloride
    • FT-0629616
    • methacryloyloxyethyltrimethylammonium chloride
    • 31L31U8285
    • UNII-PP88R88K3O
    • 2-(Methacryloyloxy)-N,N,N-trimethylethanaminium chloride (stabilized with MEHQ, 80% in water)
    • 41QWS48DFN
    • 2-(Methacryloyloxy)-N,N,N-trimethylethanaminium chloride (stabilized with MEHQ)
    • Methacroylcholine Chloride, (ca. 80 Percent in Water) (stabilized with MEHQ)
    • (2-(Methacryloyloxy)ethyl)trimethylammonium
    • Ethanaminium, N,N,N-trimethyl-2-[(2-methyl-1-oxo-2-propenyl)oxy]-,chloride
    • PP88R88K3O
    • SCHEMBL15954
    • (2-(METHACRYLOYLOXY)ETHYL)TRIMETHYL-AMMONIUM CHLORIDE
    • NCGC00164165-01
    • Synthalen CR
    • Methacroylcholine Chloride (ca. 80% in Water) (stabilized with MEHQ)
    • W-105965
    • HU373G0YSU
    • (2-(Methacryloyloxy)ethyl)trimethylammonium chloride
    • EINECS 225-733-5
    • trimethyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium;chloride
    • Ethanaminium, N,N,N-trimethyl-2-((2-methyl-1-oxo-2-propenyl)oxy)-, chloride
    • UNII-HU373G0YSU
    • 2-(Methacryloyloxy)-N,N,N-trimethylethanaminium chloride, 80% (in water)(stabilized with MEHQ)
    • EC 225-733-5
    • Ethanaminium, N,N,N-trimethyl-2-((2-methyl-1-oxo-2-propen-1-yl)oxy)-, chloride (1:1)
    • CHEMBL3187310
    • MFCD00060097
    • DB-051765
    • 2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized
    • MDL: MFCD00060097
    • Inchi: 1S/C9H18NO2.ClH/c1-8(2)9(11)12-7-6-10(3,4)5;/h1,6-7H2,2-5H3;1H/q+1;/p-1
    • InChI Key: RRHXZLALVWBDKH-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C(C(=C)C)=O)CC[N+](C)(C)C
    • BRN: 8168395

Computed Properties

  • Exact Mass: 207.10300
  • Monoisotopic Mass: 207.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.105
  • Melting Point: -25°C
  • Boiling Point: >100°C
  • Flash Point: >100°C
  • Refractive Index: 1.469
  • Water Partition Coefficient: It is soluble in water.
  • Stability/Shelf Life: Stable. Incompatible with steel, rust, reducing agents, heavy metal salts, carbon dioxide, oxidizing agents. May be prone to hazardous spontaneous polymerisation.
  • PSA: 26.30000
  • LogP: -2.18410
  • Solubility: Uncertain

2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319
  • Warning Statement: P305+P351+P338
  • WGK Germany:1
  • Hazard Category Code: R22;R36/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Risk Phrases:R22; R36/38
  • Safety Term:S26;S36

2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-(Methacryloyloxy)ethyltrimethylammonium Chloride, 72% solution in H2O, stabilized Pricemore >>

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(CAS:5039-78-1)Methacrylatoethyl trimethyl ammonium chloride
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(CAS:5039-78-1)Methacrylatoethyl trimethyl ammonium chloride
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(CAS:5039-78-1)
SFD604
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5039-78-1)Methacrylatoethyl trimethyl ammonium chloride
LE8471;LE1604541;LE4305
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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